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Compound of Interest

Compound Name: H-Ala-Ala-OH

Cat. No.: B112206 Get Quote

CAS Number: 1948-31-8 IUPAC Name: (2S)-2-[[(2S)-2-aminopropanoyl]amino]propanoic acid

This technical guide provides an in-depth overview of L-Alanyl-L-alanine, a dipeptide of

significant interest in various scientific disciplines. Tailored for researchers, scientists, and

professionals in drug development, this document outlines its chemical and physical properties,

experimental protocols for its synthesis and analysis, and its role in biological systems.

Physicochemical Properties
L-Alanyl-L-alanine is a dipeptide composed of two L-alanine residues linked by a peptide bond.

[1][2] It typically appears as a white crystalline powder.[2] Below is a summary of its key

physicochemical properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b112206?utm_src=pdf-interest
https://pubchem.ncbi.nlm.nih.gov/compound/L-Alanyl-L-alanine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1459203.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1459203.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C6H12N2O3 [1]

Molecular Weight 160.17 g/mol [1]

CAS Number 1948-31-8 [1]

IUPAC Name

(2S)-2-[[(2S)-2-

aminopropanoyl]amino]propan

oic acid

[1]

Melting Point 280-285 °C [2]

Solubility
Soluble in water (0.1 g/mL,

clear)
[3]

logP (computed) -3.3 [1]

Storage Temperature
2-8°C in a dark, inert

atmosphere
[3]

Experimental Protocols
Solid-Phase Peptide Synthesis (SPPS) of L-Alanyl-L-
alanine
Solid-phase peptide synthesis is a widely used method for producing peptides. The following is

a representative protocol for the synthesis of L-Alanyl-L-alanine based on Fmoc chemistry.

Materials:

Fmoc-L-alanine

2-Chlorotrityl chloride resin

Dichloromethane (DCM)

N,N-Dimethylformamide (DMF)

Piperidine in DMF (20% v/v)
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N,N'-Diisopropylethylamine (DIPEA)

O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU)

Trifluoroacetic acid (TFA)

Cold diethyl ether

Procedure:

Resin Swelling and First Amino Acid Loading: The 2-chlorotrityl chloride resin is swelled in

DCM. Fmoc-L-alanine is then coupled to the resin in the presence of DIPEA.

Fmoc Deprotection: The Fmoc protecting group is removed from the resin-bound alanine

using a 20% piperidine solution in DMF.

Amino Acid Coupling: The second Fmoc-L-alanine is activated with HBTU and DIPEA and

then coupled to the deprotected N-terminus of the resin-bound alanine.

Final Fmoc Deprotection: The Fmoc group of the second alanine is removed.

Cleavage and Precipitation: The dipeptide is cleaved from the resin using a TFA-based

cleavage cocktail. The crude peptide is then precipitated with cold diethyl ether.

Purification: The crude L-Alanyl-L-alanine can be purified using techniques such as reverse-

phase high-performance liquid chromatography (RP-HPLC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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